Cas no 2034313-23-8 (2-(oxolan-3-yloxy)-N-(thiophen-2-ylmethyl)pyridine-4-carboxamide)

• Product Name: 2-(oxolan-3-yloxy)-N-(thiophen-2-ylmethyl)pyridine-4-carboxamide
• CAS No: 2034313-23-8
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• CID: 5551486
• Update Time: 2025-09-23

2-(oxolan-3-yloxy)-N-(thiophen-2-ylmethyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-3-yloxy)-N-(thiophen-2-ylmethyl)pyridine-4-carboxamide

• Inchi： 1S/C15H16N2O3S/c18-15(17-9-13-2-1-7-21-13)11-3-5-16-14(8-11)20-12-4-6-19-10-12/h1-3,5,7-8,12H,4,6,9-10H2,(H,17,18)
• InChI Key： AOLROQMWORZFEP-UHFFFAOYSA-N
• SMILES： C1(OC2CCOC2)=NC=CC(C(NCC2SC=CC=2)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-(oxolan-3-yloxy)-N-(thiophen-2-ylmethyl)pyridine-4-carboxamide

Comprehensive Overview of 2-(oxolan-3-yloxy)-N-(thiophen-2-ylmethyl)pyridine-4-carboxamide (CAS No. 2034313-23-8)

2-(oxolan-3-yloxy)-N-(thiophen-2-ylmethyl)pyridine-4-carboxamide, identified by its CAS number 2034313-23-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine-4-carboxamide core with oxolan-3-yloxy and thiophen-2-ylmethyl substituents, making it a versatile intermediate for drug discovery and material science applications. Its structural complexity and functional groups contribute to its potential in modulating biological pathways, particularly in targeting enzyme inhibition or receptor interactions.

In recent years, the demand for novel heterocyclic compounds like 2-(oxolan-3-yloxy)-N-(thiophen-2-ylmethyl)pyridine-4-carboxamide has surged due to their relevance in precision medicine and sustainable agriculture. Researchers are actively exploring its role in developing small-molecule therapeutics for conditions such as inflammatory diseases and metabolic disorders. The compound’s thiophene and pyridine moieties are particularly noteworthy, as these fragments are frequently employed in FDA-approved drugs and agrochemicals, underscoring its commercial and scientific value.

From a synthetic chemistry perspective, CAS 2034313-23-8 exemplifies advancements in green chemistry and atom-efficient synthesis. Its design aligns with the principles of molecular diversity, a key focus in modern high-throughput screening (HTS) platforms. Laboratories leveraging AI-driven drug discovery tools have highlighted similar compounds for their potential to accelerate hit-to-lead optimization phases, addressing bottlenecks in traditional R&D pipelines.

The compound’s physicochemical properties, such as logP and hydrogen bonding capacity, make it a candidate for oral bioavailability studies. These attributes are critical for researchers investigating drug-likeness and ADMET profiles (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Furthermore, its oxolane (tetrahydrofuran) ring contributes to enhanced solubility, a recurring challenge in medicinal chemistry projects targeting CNS (Central Nervous System) applications.

Beyond pharmaceuticals, 2-(oxolan-3-yloxy)-N-(thiophen-2-ylmethyl)pyridine-4-carboxamide has implications in material science, particularly in designing organic semiconductors or ligands for catalysis. The thiophene unit, known for its electron-rich nature, is instrumental in developing conductive polymers, a hotspot in renewable energy research. This dual applicability underscores the compound’s interdisciplinary significance.

As regulatory frameworks evolve, compounds like CAS 2034313-23-8 are scrutinized for environmental impact and biodegradability. The agrochemical sector, for instance, prioritizes low-persistence molecules to align with EU Green Deal standards. Concurrently, the pharmaceutical industry emphasizes safety-by-design principles, where structural features of such compounds are optimized to minimize off-target effects.

In summary, 2-(oxolan-3-yloxy)-N-(thiophen-2-ylmethyl)pyridine-4-carboxamide represents a convergence of innovation and practical utility. Its multifaceted applications—from drug development to advanced materials—reflect the compound’s alignment with global trends like personalized therapeutics and circular economy goals. Ongoing research will likely unveil further dimensions of its potential, solidifying its place in the next generation of scientific breakthroughs.